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An In-depth Technical Guide to the Physicochemical Properties of 2,5-Dichlorobenzoic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of the melting and boiling points of 2,5-Dichlorobenzoic acid, including

experimental protocols for their determination and a visualization of its synthetic pathway and

applications.

Data Presentation: Melting and Boiling Points
2,5-Dichlorobenzoic acid (CAS No: 50-79-3) is a white crystalline solid.[1][2][3][4] Its melting

and boiling points have been reported across various sources, with slight variations that can be

attributed to experimental conditions and sample purity. The following table summarizes the

reported values.

Property Value Range (°C) Value Range (°F) Conditions/Notes

Melting Point 151 - 157 °C 304 - 315 °F

Boiling Point 301 - 305.2 °C 574 - 581.4 °F At 760 mmHg

Note: The range in reported melting points, from 151-154°C to 152-157°C, is typical and

reflects minor differences in measurement techniques and purity levels.[3][5][6][7] The boiling

point is consistently reported at approximately 301°C at atmospheric pressure.[3][4][5][6][7][8]
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Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. Impurities typically lower the melting point and broaden its range.[9]

Melting Point Determination (Capillary Method)
This is a common and reliable method for determining the melting point of a solid compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 2,5-Dichlorobenzoic acid is finely ground into a

powder.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 1-2 mm.[10]

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then placed in the heating

bath of the melting point apparatus.

Heating and Observation: The sample is heated slowly and steadily, with constant stirring of

the heating medium to ensure uniform temperature distribution.[10] The temperature at

which the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire solid has turned into a clear liquid is recorded as the end of
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the melting range. For accurate results, the heating rate should be slow near the expected

melting point.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or distillation flask

Thermometer

Heating mantle or water/oil bath

Boiling chips

Procedure:

Sample Preparation: A small volume of molten 2,5-Dichlorobenzoic acid (if starting from

solid) is placed in the test tube or flask, along with a few boiling chips to ensure smooth

boiling.

Apparatus Setup: A thermometer is positioned so that its bulb is just above the surface of the

liquid. The apparatus is then gently heated.

Heating and Observation: As the liquid heats up, the temperature of the vapor will rise. The

temperature is recorded when it stabilizes, indicating that the vapor pressure of the

substance has reached the atmospheric pressure. This stable temperature is the boiling

point.[9]

Visualization of Synthetic and Application Pathway
2,5-Dichlorobenzoic acid serves as a key intermediate in the synthesis of various

agrochemicals. Its production commonly starts from 2,5-dichlorotoluene.[11] The following

diagram illustrates this synthetic pathway and its subsequent use in producing other

commercially important chemicals.[11][12]
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Synthesis of 2,5-Dichlorobenzoic Acid

Applications as a Chemical Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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